Cas no 2228132-97-4 (1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one)

• Product Name: 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one
• CAS No: 2228132-97-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5888758
• PubChem ID: 165841495
• Update Time: 2025-10-30

1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one
• EN300-1755770
• 2228132-97-4
• 1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-2-(methylamino)ethan-1-one

• Inchi： 1S/C9H14N4O/c1-10-4-9(14)8-6-13(12-11-8)5-7-2-3-7/h6-7,10H,2-5H2,1H3
• InChI Key： KAJIYKRXCRJKTQ-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.8Ų

Additional information on 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 2228132-97-4 and Product Name: 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one

The compound identified by the CAS number 2228132-97-4 and the product name 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a triazole ring and a methylamino substituent in its molecular framework suggests a high degree of functional diversity, making it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole moiety, known for its stability and versatility, has been extensively studied for its role in inhibiting various biological pathways. In particular, the 1H-1,2,3-triazol-4-yl substituent in this compound contributes to its unique pharmacological properties. Studies have demonstrated that triazole-based compounds can exhibit significant activity against a range of targets, including enzymes and receptors involved in inflammatory responses and infectious diseases.

The cyclopropylmethyl group appended to the triazole ring introduces an additional layer of complexity to the molecule. This structural feature has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. The cyclopropyl group is known to stabilize certain conformations of molecules, thereby improving their interaction with biological targets. This characteristic makes 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one a particularly interesting compound for further investigation.

Moreover, the methylamino substituent at the 2-position of the molecular chain adds another dimension to its pharmacological potential. Methylamino groups are commonly found in bioactive molecules and are known to modulate the pharmacokinetic properties of drugs. They can influence solubility, metabolic stability, and distribution within the body. The combination of these functional groups in 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one suggests that it may possess favorable pharmacokinetic profiles suitable for therapeutic applications.

In light of these structural features, researchers have been exploring the potential of this compound as a lead molecule for drug development. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The triazole ring, along with the other substituents, appears to contribute to its ability to interact with these targets effectively. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the cyclopropylmethyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the triazole ring necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges highlight the complexity involved in producing such sophisticated molecules.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how it will interact with biological targets based on its three-dimensional structure. These predictions can guide experimental efforts and accelerate the discovery process. By leveraging computational tools alongside traditional experimental methods, scientists can more efficiently explore the pharmacological potential of molecules like 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-(methylamino)ethan-1-one.

The broader significance of this compound lies in its contribution to the ongoing effort to develop novel therapeutics with improved efficacy and safety profiles. The pharmaceutical industry is constantly seeking innovative approaches to address unmet medical needs. Compounds like this one offer hope for new treatments by combining structural features that have been proven to enhance biological activity.

In conclusion,2228132-97-4 represents a fascinating example of how structural complexity can be leveraged to create bioactive molecules with therapeutic potential. Its unique combination of functional groups—particularly the triazole ring, cyclopropylmethyl, and methylamino substituents—makes it a compelling candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery.